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1-Phenylcyclobutanecarboxylic
Compound Name: o
aci

Cat. No.: B1361853

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-phenylcyclobutanecarboxylic
acid, a valuable building block in organic synthesis and medicinal chemistry. This document
details its discovery and historical context, modern synthetic protocols, physicochemical
properties, and explores its potential biological activities.

Discovery and Historical Context

The precise first synthesis of 1-phenylcyclobutanecarboxylic acid is not readily available in
easily accessible historical literature. However, the development of synthetic routes to
cyclobutane derivatives has been a significant area of organic chemistry. Early efforts in the
late 19th and early 20th centuries were often met with challenges due to the inherent ring strain
of the four-membered ring. The synthesis of cyclobutanecarboxylic acid itself was first reported
by William Perkin, Jr. in 1883, marking a significant achievement in the synthesis of small-ring
compounds.

The synthesis of 1-phenyl substituted cycloalkane carboxylic acids gained momentum in the
mid-20th century. A notable related synthesis of 1-phenyl-1-cyclohexanecarboxylic acid was
described by Lyle and Lyle in the Journal of the American Chemical Society in 1952. The
primary route to 1-phenylcyclobutanecarboxylic acid has historically been through the
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cyclization of a phenylacetonitrile derivative with a 1,3-dihalopropane, followed by hydrolysis of
the resulting nitrile. This general approach has been refined over the years to improve yields
and purity.

Physicochemical Properties

1-Phenylcyclobutanecarboxylic acid is a white to off-white crystalline solid. Its key
physicochemical properties are summarized in the table below.[1]

Property Value Source
Molecular Formula C11H1202 PubChem
Molecular Weight 176.21 g/mol PubChem[1]

1-phenylcyclobutane-1-
IUPAC Name ] ] PubChem[1]
carboxylic acid

CAS Number 37828-19-6 PubChem[1]
Melting Point Not available
Boiling Point Not available

B Soluble in organic solvents ]
Solubility ChemicalBook[2]
such as chloroform and ether.

Synthesis

The most common and well-documented method for the synthesis of 1-
phenylcyclobutanecarboxylic acid involves a two-step process: the synthesis of the
intermediate 1-phenylcyclobutanecarbonitrile, followed by its hydrolysis.

Synthesis of 1-Phenylcyclobutanecarbonitrile

This step involves the alkylation of phenylacetonitrile with 1,3-dibromopropane.
Materials:

e Phenylacetonitrile
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e 1,3-Dibromopropane

o Potassium hydroxide (powdered)
e Toluene

o Water

e Tetrabutylammonium bromide

e Anhydrous magnesium sulfate

e Celite

Procedure:[3]

e Suspend powdered potassium hydroxide (536 g, 9.56 mol) in a mixture of toluene (1.54 L)
and water (154 mL) and heat to 45 °C.

e Add tetrabutylammonium bromide (28 g, 0.85 mol) and 1,3-dibromopropane (379 g, 1.88
mol).

e Slowly add a solution of phenylacetonitrile (200 g, 1.7 mol) in toluene (500 mL) dropwise
over approximately 42 minutes. The reaction temperature will rise to 95 °C.

 After the addition is complete, heat the mixture to reflux and stir for 1 hour.

e Monitor the reaction completion by HPLC.

o Cool the reaction mixture to 20-25 °C and filter through a Celite pad.

e Wash the solid residue with toluene (1.0 L).

o Combine the filtrates and wash sequentially with water (2 x 300 mL) and brine (150 mL).

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield
crude 1-phenylcyclobutanecarbonitrile as an orange oil.
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o Purify the crude product by vacuum distillation (boiling point 105 °C at 750 mTorr) to obtain
the pure product as a colorless liquid.

Hydrolysis of 1-Phenylcyclobutanecarbonitrile to 1-
Phenylcyclobutanecarboxylic Acid

The final step is the hydrolysis of the nitrile to the carboxylic acid.
Materials:

e 1-Phenylcyclobutanecarbonitrile
e Potassium hydroxide (85%)

o Ethylene glycol

o Water

 Diethyl ether

e Concentrated hydrochloric acid
e Chloroform

» Saturated saline solution

e Anhydrous magnesium sulfate
Procedure:[2]

¢ Dissolve 1-phenyl-1-cyclobutanecarbonitrile (5.0 g, 31.83 mmol) and potassium hydroxide
(85%, 6.29 g, 95.49 mmol) in ethylene glycol (10 mL).

e Heat the reaction mixture at 185-190 °C for 6 hours under a nitrogen atmosphere.
e Monitor the reaction completion by LC-MS.

e Cool the reaction mixture and dilute with water.
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o Extract the mixture with diethyl ether (3 x 10 mL) to remove any unreacted starting material.
» Acidify the agueous layer with concentrated hydrochloric acid to a pH of less than 2.
o Extract the acidified aqueous layer with chloroform (2 x 10 mL).

o Combine the chloroform layers and wash sequentially with water and saturated saline
solution.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield 1-phenyl-1-cyclobutanecarboxylic acid.

Yield: 4.43 g (79.2%)

Biological Activity and Potential Applications

While extensive biological studies on 1-phenylcyclobutanecarboxylic acid are limited,
research on related 1-phenylcycloalkanecarboxylic acid derivatives has shown potent and
selective activity as sigma 1 receptor ligands.[4] The sigma 1 receptor is a unique intracellular
protein chaperone implicated in a variety of cellular functions and is a target for therapeutic
intervention in neurological disorders and other diseases.

Derivatives of 1-phenylcycloalkanecarboxylic acids have been investigated for their potential as
antitussive, anticonvulsant, and anti-ischemic agents.[4] This suggests that 1-
phenylcyclobutanecarboxylic acid could serve as a valuable scaffold for the development of
novel therapeutics targeting the sigma 1 receptor.

Further research is warranted to fully elucidate the pharmacological profile of 1-
phenylcyclobutanecarboxylic acid and its derivatives.

Visualizations
Synthetic Workflow

The following diagram illustrates the two-step synthesis of 1-phenylcyclobutanecarboxylic
acid.
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Step 1: Synthesis of 1-Phenylcyclobutanecarbonitrile
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Step 2: Hydrolysis
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Caption: Two-step synthesis of 1-phenylcyclobutanecarboxylic acid.

Potential Signaling Pathway Involvement

The interaction of 1-phenylcycloalkanecarboxylic acid derivatives with the sigma 1 receptor
suggests a potential role in modulating downstream signaling pathways. The sigma 1 receptor
is known to influence various cellular processes, including calcium signaling and modulation of
ion channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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